N-(2,3-dichlorophenyl)-3-(p-tolylthio)propanamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C16H15Cl2NOS/c1-11-5-7-12(8-6-11)21-10-9-15(20)19-14-4-2-3-13(17)16(14)18/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: RATMKZDEZYDKGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NOS
• Molecular Weight: 340.3 g/mol

Description

N-(2,3-dichlorophenyl)-3-(p-tolylthio)propanamide, also known as DCTPP, is a chemical compound that has been widely used in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 342.77 g/mol. DCTPP is a potent inhibitor of mitochondrial complex I and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Herbicide Movement and Ecological Impact

A study by Perera et al. (1999) examined the movement and retention of propanil (a compound similar in structure to N-(2,3-dichlorophenyl)-3-(p-tolylthio)propanamide) in a paddy-riverine wetland system. They found that propanil was detectable in paddy soil and water up to 14 days after treatment and highlighted the potential ecological impact and human health risks due to accumulation in edible plants. This research underscores the environmental considerations of using such compounds as herbicides in agricultural practices Perera et al., 1999.

Optical and Material Properties

Research by Prabhu et al. (2001) on N-(2-chlorophenyl)-(1-propanamide) (a compound with structural similarities to the subject compound) focused on its potential as a new organic electro-optic and nonlinear optical material. The study detailed the synthesis, crystal growth, and characterization of the material, identifying its promising attributes for applications in optical technologies Prabhu et al., 2001.

Photocatalytic Degradation

Sturini et al. (1997) investigated the TiO2 catalyzed degradation of N-(3,4-dichlorophenyl)propanamide (Propanil) among other anilides, revealing the process's effectiveness under both UV-A and solar light. This study provides insights into the environmental degradation of such compounds and their potential removal from water sources, suggesting applications in environmental cleanup and water treatment Sturini et al., 1997.

Antimicrobial Properties

A study by Baranovskyi et al. (2018) on arylsubstituted halogen(thiocyanato)amides, which shares a functional group similarity with N-(2,3-dichlorophenyl)-3-(p-tolylthio)propanamide, examined their synthesis, cyclization, and antimicrobial properties. The findings suggest the potential use of such compounds in developing new antimicrobial agents, highlighting their significance in pharmaceutical research Baranovskyi et al., 2018.

Anticonvulsant Studies

Research by Idris et al. (2011) on N-Benzyl-3-[(chlorophenyl)amino]propanamides demonstrated the compounds' effectiveness in animal models against seizures. This suggests potential applications in developing new treatments for epilepsy or related neurological conditions Idris et al., 2011.